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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzoic acid

Cat. No.: B051838

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 3-Methyl-4-nitrobenzoic acid (CAS No: 3113-71-1). The information herein is
compiled from safety data sheets (SDS), regulatory guidelines, and scientific literature to
ensure its proper use in research and development settings. This document outlines the
compound's hazards, recommended handling procedures, personal protective equipment, first-
aid measures, and disposal considerations.

Hazard Identification and Classification

3-Methyl-4-nitrobenzoic acid is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]
[2]

Skin Irritation 2

H319: Causes serious eye

Eye Irritation 2 o
irritation[1][2]

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3

Tract Irritation) imitation{1]{2]

Acute Toxicity, Oral 4 Harmful if swallowed[3]

Acute Toxicity, Dermal 4 Harmful in contact with skin[3]
Acute Toxicity, Inhalation 4 Harmful if inhaled[3]

Signal Word: Warning[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Methyl-4-nitrobenzoic acid is
provided below.

Table 2: Physical and Chemical Properties

Property Value

Appearance Light yellow crystalline powder or needles[4][5]
Molecular Formula CsH7NOa4

Molecular Weight 181.15 g/mol [4]

Melting Point 216 - 218 °C[4]

Boiling Point 314.24 °C (estimate)[4]

Solubility Insoluble in water[5]
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure a safe
working environment.

Handling

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.[1] Ensure that eyewash stations and safety showers are readily accessible.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN166 (EU) or NIOSH (US) standards.[1]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing.[1]

o Respiratory Protection: If dust is generated or exposure limits are exceeded, use a
NIOSH-approved respirator with a particulate filter.[1]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust.[6]
Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]
Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[1][7]

Storage

e Store in a cool, dry, and well-ventilated place.[1]
o Keep containers tightly closed when not in use.[1]
o Store locked up.[1]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Experimental Protocols for Hazard Assessment
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The hazard classifications for 3-Methyl-4-nitrobenzoic acid are determined through
standardized experimental protocols. While specific study reports for this compound are not
publicly available, the methodologies follow internationally recognized guidelines, such as
those established by the Organisation for Economic Co-operation and Development (OECD).

Skin Irritation Testing (Based on OECD Guideline 439)

This in vitro test method uses reconstructed human epidermis (RhE) to assess skin irritation
potential.[7][8]

Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

[7]

o Application of Test Substance: A precise amount of 3-Methyl-4-nitrobenzoic acid (as a solid
or in a suitable solvent) is applied topically to the tissue surface.[7]

o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes), after which it is removed by rinsing.[8] The tissues are then incubated for
a further recovery period (e.g., 42 hours).[8]

 Viability Assessment: Tissue viability is measured using a cell viability assay, such as the
MTT assay.[7] A reduction in cell viability below a certain threshold (e.g., < 50%) indicates
that the substance is an irritant.[3]

Eye Irritation Testing (Based on OECD Guideline 405)

Historically, eye irritation testing was conducted in vivo using animals.[2] However, a weight-of-
the-evidence approach is now emphasized, prioritizing in vitro and ex vivo methods.[1][9]

« Initial Assessment: A thorough review of existing data on the substance and structurally
related compounds is performed.[1]

 In Vitro Testing: Validated in vitro or ex vivo tests, such as the Bovine Corneal Opacity and
Permeability (BCOP) test (OECD TG 437) or tests using reconstructed human cornea-like
epithelium (RhCE) models (OECD TG 492), are conducted to predict eye irritation potential.

[6]
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« In Vivo Confirmation (if necessary): If in vitro results are inconclusive, a limited in vivo test

using a single animal (typically a rabbit) may be considered. A small amount of the

substance is instilled into one eye, and the reactions (redness, swelling, opacity) are

observed and scored over a period of time.[2]

First-Aid Measures

In the event of exposure, immediate action is crucial.

Table 3: First-Aid Measures

Exposure Route

First-Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[6]

Skin Contact

Immediately wash the affected area with plenty
of soap and water while removing all
contaminated clothing. Seek medical attention if

irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

Accidental Release and Disposal
Accidental Release Measures

» Evacuate personnel from the area.

o Wear appropriate personal protective equipment.
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¢ Avoid dust formation.

o Sweep up the spilled solid material, taking care not to generate dust, and place itin a
suitable, closed container for disposal.[4]

¢ Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations

o Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

» Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[3]

Toxicological Information and Potential Signaling
Pathways

While specific toxicological studies on 3-Methyl-4-nitrobenzoic acid are not widely published,
its GHS classification indicates potential for acute toxicity and irritation. The nitroaromatic
structure is common in compounds with various biological activities.

For a related isomer, 4-Methyl-3-nitrobenzoic acid, there is evidence of biological activity. It has
been shown to inhibit the migration of non-small cell lung cancer cells by disrupting the
Epidermal Growth Factor (EGF) signaling pathway, which is crucial for cell motility.[10]
Although this finding pertains to a different isomer, it suggests a potential area of investigation
for the biological effects of 3-Methyl-4-nitrobenzoic acid. Further research is needed to
determine if it interacts with similar or different cellular signaling pathways.

Visual Guides

The following diagrams illustrate a general workflow for the safe handling of chemical
substances and a logical approach to hazard identification and risk assessment.
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Safe Chemical Handling Workflow

Pre-Handling

Review SDS and Conduct Risk Assessment

Prepare Engineering Controls (Fume Hood)

Select and Inspect PPE

Handling
A/

Weighing and Transfer of Chemical

Perform Experiment

Post-Handling
Y

Decontaminate Work Area and Equipment

l

Properly Store or Dispose of Chemical

l

Remove and Dispose of/Clean PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

A generalized workflow for the safe handling of chemicals.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b051838?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Risk Assessment Logic

Hazard Identification

Identify Chemical (3-Methyl-4-nitrobenzoic acid)

Gather Information (SDS, Literature)

Identify Hazards (lIrritant, Acutely Toxic)

Risk Assessment

Evaluate Exposure Potential (Inhalation, Dermal)

:

Characterize Risk

Risk Control

Implement Control Measures (Fume Hood, PPE)

Develop Safe Work Procedures

Review agd Monitor

Monitor Effectiveness of Controls

Review and Update Assessment Periodically

Click to download full resolution via product page

Logical flow for hazard identification and risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Methyl-4-nitrobenzoic Acid: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051838#3-methyl-4-nitrobenzoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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